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An In-depth Technical Guide to Biotite as a Rock-Forming Mineral in Granites and Schists

Introduction

Biotite is a common phyllosilicate mineral belonging to the mica group, renowned as a
significant rock-forming mineral.[1][2][3] Its presence and chemical composition in igneous and
metamorphic rocks, particularly granites and schists, provide invaluable insights into the
petrogenesis, tectonic settings, and thermal history of the Earth's crust.[4][5] This technical
guide offers a comprehensive examination of biotite, focusing on its characteristics within
these two critical rock types. It is intended for researchers, scientists, and professionals in
geology and materials science who require detailed information on the mineral's properties,
formation, and analytical methodologies.

The term "biotite" is a field term for a group of dark mica minerals, primarily representing a
solid-solution series between the iron-rich end-member annite (KFesAISizO10(OH)2) and the
magnesium-rich end-member phlogopite (KMgsAlSizO10(OH)2).[3][6][7] Its generalized
chemical formula is K(Mg,Fe)3AlSizO10(F,OH)2.[1][6][7][8] Named in honor of the French
physicist Jean-Baptiste Biot for his research on the optical properties of micas, this mineral is
fundamental to petrological studies.[3][6][8][9]

General Properties of Biotite

Biotite's distinct physical and optical properties facilitate its identification in both hand
specimens and thin sections. These properties are summarized in the tables below.
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Physical Properties

Biotite is characterized by its perfect basal cleavage, allowing it to be split into thin, flexible
sheets.[2][6][7][8] This property is a hallmark of the mica group. When found in large crystals,

these are often called "books."[6]

Property

Description

Value Range

Crystal System

Monoclinic

2/m

Cleavage

Perfect basal cleavage on
{001}

Fracture

Uneven, micaceous

Hardness (Mohs)

Soft, can be scratched with a

fingernail

2.5-3.0[1][6][8][10]

Varies with iron content (annite

Specific Gravity ) ) 2.7-3.4 g/lcm3[1][6][7][11]
is heavier)
Vitreous to pearly on cleavage
Luster -
surfaces
Col Black, dark brown, dark green, Black, dark brown, greenish-
olor
yellowish when weathered brown[6][7][11]
Streak White to gray White[6][7][11]
Tenacity Sheets are flexible and elastic Brittle to flexible[6]

Table 1. Summary of the physical properties of biotite.

Optical Properties

Under a petrographic microscope, biotite exhibits distinctive optical characteristics that are

crucial for its identification in thin sections.
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Property Description Value Range

Optical Class Biaxial negative )

no = 1.565-1.625, np = 1.605—

Refractive Index na, nB, ny
1.675, ny = 1.605-1.675[6]

L High, but can be masked by
Birefringence ] 0 =0.03-0.07[6]
mineral color

Strong, typically from pale

Pleochroism yellow/brown to dark Strong[3][6]
brown/green
o Parallel or near-parallel to "Bird's eye" extinction is
Extinction o
cleavage traces characteristic[3][6]
Relief Moderate Moderate[3][6]

Table 2. Summary of the optical properties of biotite.

Biotite in Granites

Biotite is a ubiquitous ferromagnesian mineral in a wide variety of granitic rocks.[2][7][12] Its
composition is a sensitive indicator of the magma's origin, chemical composition, and
crystallization conditions.[4][13]

Petrogenesis and Occurrence

In granitic magmas, biotite crystallizes from the melt as a primary mineral, often alongside
feldspars, quartz, and amphibole.[8][14] It is a principal host for iron and magnesium in many
granites.[12] The stability of biotite in a magma is dependent on pressure, temperature, and
water content; it is more common in intrusive rocks like granite than in their volcanic
equivalents (rhyolite) because it is less stable at lower pressures.[12]

The chemical composition of biotite, particularly its aluminum and iron content, can help
classify the host granite:
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e Peraluminous (S-type) Granites: Formed from the melting of sedimentary sources, these
granites contain biotite that is typically enriched in Al and Fe.[4][15][16]

o Calc-alkaline (I-type) Granites: Derived from igneous sources, these granites have biotite
with higher Mg content and are associated with subduction zones.[4][15][17][18]

» Alkaline (A-type) Granites: These granites contain iron-rich biotite and are associated with
tectonic settings like continental rifts.[4]

Chemical Composition

The composition of biotite in granites is highly variable. It is a solid solution between annite,
phlogopite, siderophyllite, and eastonite.[9] Titanium is a common minor element, and its
concentration is strongly temperature-dependent.

Oxide Typical Range in Granites (wt.%)
SiO2 33-39

Al203 12-18

TiO2 15-50

FeO* 15-28

MgO 5-15

K20 8-10

Fe/(Fe+Mg) ratio 0.28 - 0.72[15][16]

Table 3. Typical major oxide composition of biotite in granitic rocks. FeO represents total iron.*

Geothermobarometry Applications

The composition of biotite is a powerful tool for estimating the physical conditions of magma
crystallization.[19] Several thermobarometers have been developed based on the
concentration of specific elements in biotite.
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Thermobarometer Principle Formula/Basis

, e T (°C) ={[In(Ti) + 2.3594 +
Ti substitution is highly

Titanium-in-biotite - 1.7283 x (XMg)3] / (4.6482 x
sensitive to temperature.[20]
1079)}0.333[19]

] o Total Al content is correlated P (kbar) = 3.03 x Altotal -
Aluminume-in-biotite ] o
with crystallization pressure. 6.53[19]

Utilizes large experimental _ _
Based on algorithms like

i ) datasets to derive complex .
Machine Learning Models ) ] extremely randomized trees.
relationships between 1]

composition, T, and P.[21]

Table 4. Selected geothermobarometers based on biotite composition.

The logical pathway for the formation of biotite in a granitic system is illustrated below.
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Biotite crystallization sequence in a granitic magma.
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Biotite in Schists

Biotite is a defining mineral in many metamorphic rocks, especially schists. Its appearance
marks a specific grade of metamorphism, and its composition changes systematically with
increasing temperature and pressure.[6][9][12]

Petrogenesis and Occurrence

Schists are medium-grade metamorphic rocks characterized by a preferred orientation of platy
minerals, a texture known as schistosity.[22][23] Biotite-schist is a common variety that forms
during the regional metamorphism of clay-rich sedimentary rocks (pelites).[12][23][24]

During prograde metamorphism, the following sequence is typically observed:

o Chlorite Zone: At low grades, clay minerals and fine micas in the protolith (e.g., shale)
recrystallize to form chlorite and muscovite.

» Biotite Zone: With increasing temperature (entering the greenschist facies), chlorite,
muscovite, and potassium feldspar react to form the first biotite.[9] This reaction marks the
"biotite isograd," a key metamorphic boundary.

o Garnet Zone and Higher: As temperature continues to increase into the amphibolite facies,
biotite remains stable and coexists with minerals like garnet, staurolite, and kyanite.[9][12]

Biotite eventually breaks down at very high temperatures (granulite facies) into orthopyroxene
and K-feldspar.[9][12]

Chemical Composition

The composition of biotite in schists is influenced by the bulk composition of the original rock
and the metamorphic grade. The partitioning of Fe and Mg between coexisting biotite and
garnet is particularly sensitive to temperature and is a widely used geothermometer.[6][25][26]
Generally, with increasing metamorphic grade, the TiOz content of biotite tends to increase.
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Oxide Typical Range in Pelitic Schists (wt.%)
SiO2 34 - 40

Al203 15-22

TiO2 0.5-3.0

FeO* 12-25

MgO 6-16

K20 8-10

Table 5. Typical major oxide composition of biotite in pelitic schists. FeO represents total iron.*

The metamorphic pathway leading to the formation of biotite schist is depicted below.

Prograde Metamorphism (Increasing T & P)

Chlorite Zone Biotite Isograd Biotite Zone Garnet Zone

Pelitic Protolith Low Grade ig
(Shale, Mudstone) (Chlorite + Muscovite) (Biotite + Chlorite + Muscovite) (Garnet + Biotite + Muscovite)
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Metamorphic pathway for the formation of biotite schist.

Experimental Protocols

Accurate characterization of biotite requires precise analytical techniques. The following
sections detail the standard protocols for the most common methods.

Sample Preparation for Microscopy and Microanalysis

o Rock Sample Acquisition: Collect a fresh, unweathered sample of the granite or schist.

e Thin Section Preparation:
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o Cut a small slab from the rock sample.

o Grind one face of the slab until it is perfectly flat and polished.

o Mount the polished face to a glass microscope slide using epoxy resin.
o Cut off the excess rock material, leaving a thin slice on the slide.

o Grind the slice down to a standard thickness of 30 micrometers. The rock will be
transparent at this thickness.

o Polish the final surface for use in optical microscopy and electron microprobe analysis.

Optical Microscopy

o Objective: To identify biotite, observe its textural relationships with other minerals, and
describe its optical properties.

o Methodology:
o Place the prepared thin section on the rotating stage of a petrographic microscope.

o Observe the mineral in plane-polarized light (PPL). Note its color, pleochroism (by rotating
the stage), cleavage, and relief.

o Observe the mineral under cross-polarized light (XPL). Note its birefringence (interference
colors) and extinction angle relative to its cleavage. The characteristic "bird's eye"
extinction is a key diagnostic feature.[6]

Electron Probe Micro-Analyzer (EPMA)

» Objective: To obtain precise quantitative chemical compositions of individual biotite grains.
o Methodology:

o Sample Coating: The polished thin section must be coated with a thin layer of carbon to
make it electrically conductive.

o Instrument Setup:
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» Insert the coated section into the microprobe's sample chamber and evacuate to a high

vacuum.

» Set the instrument parameters: typically an accelerating voltage of 15-20 kV and a
beam current of 15-20 nA.[4] A focused electron beam (1-5 um) is used.

o Analysis:
» Locate biotite grains using the back-scattered electron (BSE) detector.
» Select multiple points on a single grain for analysis to check for compositional zoning.

» For each point, the electron beam excites the sample, which then emits X-rays with
energies characteristic of the elements present.

» The wavelength-dispersive spectrometers (WDS) measure the intensity of these X-rays.

o Data Reduction: The raw X-ray counts are compared against those from known standards
and corrected for matrix effects (ZAF correction) to yield quantitative weight percentages
of the constituent oxides.[4]

The general workflow for analyzing biotite from a rock sample is outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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